Cas no 438-19-7 ((3beta,5alpha,17beta)-3-fluoroandrostan-17-ol)

• Product Name: (3beta,5alpha,17beta)-3-fluoroandrostan-17-ol
• CAS No: 438-19-7
• MF: C₁₉H₃₁FO
• MW: 294.447249650955
• CID: 1515877
• PubChem ID: 247285
• Update Time: 2025-04-21

(3beta,5alpha,17beta)-3-fluoroandrostan-17-ol Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha,17beta)-3-fluoroandrostan-17-ol
• 3.beta.-Fluoro-5.alpha.-androstan-17.beta.-ol
• 3beta-Fluoro-5alpha-androstan-17beta-ol
• 3B-FLUORO-5A-ANDROSTAN-17B-OL
• 5.alpha.-Androstan-17.beta.-ol, 3.beta.-fluoro-
• Androstan-17-ol, 3-fluoro-, (3.beta.,5.alpha.,17.beta.)-
• 5.α.-Androstan-17.β.-ol, 3.β.-fluoro-
• SCHEMBL15153005
• N0K1CDK91R
• NSC61689
• UNII-N0K1CDK91R
• (3S,5S,8R,9S,10S,13S,14S,17S)-3-fluoro-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-ol
• 438-19-7
• CHEBI:79832
• Androstan-17-ol, (3.beta.,5.alpha.,17.beta.)-
• NSC 61689
• Q27148970
• NSC-61689
• DKYZAPZHDVDDSJ-YSZCXEEOSA-N

• Inchi： 1S/C19H31FO/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-17,21H,3-11H2,1-2H3/t12-,13-,14-,15-,16-,17-,18-,19-/m0/s1
• InChI Key： DKYZAPZHDVDDSJ-YSZCXEEOSA-N
• SMILES： F[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC[C@@H]([C@@]3(C)CC[C@@H]12)O

Computed Properties

• Exact Mass: 294.23603
• Monoisotopic Mass: 294.23589377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23